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Compound of Interest

Compound Name: Chlorthenoxazine

Cat. No.: B1668886

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as Chlorthenoxazine.
This guide provides essential safety and logistical information, including detailed personal
protective equipment (PPE) requirements, handling procedures, and disposal plans to minimize
risk and ensure operational integrity.

Chlorthenoxazine is classified as a substance that causes skin irritation, serious eye irritation,
and may cause respiratory irritation.[1] Adherence to the following guidelines is critical to
prevent exposure and ensure safe handling.

Hazard Identification and Classification

A thorough understanding of the hazards associated with Chlorthenoxazine is the first step in
establishing a safe handling protocol.
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Hazard Classification

GHS Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation[1]

Serious Eye Damage/Irritation

H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity

H335: May cause respiratory irritation[1]

Acute Oral Toxicity

H302: Harmful if swallowed[2]

Aquatic Toxicity (Acute & Chronic)

H410: Very toxic to aquatic life with long lasting

effects

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required to provide comprehensive protection. The

following table outlines the minimum PPE requirements for handling Chlorthenoxazine.

Body Part Required PPE Standard/Specification
) ) Follow manufacturer's
Chemical-resistant gloves o
Hands o specifications for breakthrough
(e.g., Nitrile rubber) ) )
time and permeation rate.
Safety goggles with side- OSHA 29 CFR 1910.133 or
Eyes/Face ) .
shields or a face shield European Standard EN166
Bod Impervious laboratory coat or Ensure clothing is buttoned
ody

protective clothing

and sleeves are down.

Respiratory

Suitable respirator (e.g., N95

or higher for powders)

Use in a well-ventilated area or
under a chemical fume hood. A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be

followed.

Operational Plan for Safe Handling
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Follow these procedural steps to ensure the safe handling of Chlorthenoxazine in a laboratory
setting.

1. Preparation and Engineering Controls:

e Ensure adequate ventilation in the work area. The use of a chemical fume hood is strongly
recommended, especially when handling the solid form to avoid dust formation.

e Locate the nearest safety shower and eye wash station before beginning work.

o Prepare all necessary materials and equipment in advance to minimize movement and
potential for spills.

2. Handling the Compound:

» Avoid direct contact with skin, eyes, and clothing.

e Do not breathe dust, fumes, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling the substance.

e When weighing or transferring the solid compound, do so in a manner that minimizes dust
generation.

3. In Case of Exposure:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. If breathing is difficult, provide respiratory support and seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Disposal Plan

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1668886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper disposal of Chlorthenoxazine and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

» Waste Chemical: Dispose of contents and container in accordance with local, state, and
federal regulations. This may involve incineration in a licensed hazardous waste disposal
facility.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected
in a designated, sealed container and disposed of as hazardous waste.

o Spills: In the event of a spill, evacuate the area. Wearing full PPE, cover the spill with an inert
absorbent material. Collect the material into a suitable container for disposal. Clean the
affected area thoroughly.

Visual Workflow for PPE Selection and Disposal

The following diagram illustrates the decision-making process for the selection and disposal of
Personal Protective Equipment when handling Chlorthenoxazine.
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Phase 1: Risk Assessment & PPE Selection

Identify Hazards:
- Skin Irritant
- Eye Irritant
- Respiratory Irritant

/

Select Hand Protection: Select Eye/Face Protection: Select Body Protection: Select Respiratory Protection:
Chemical-Resistant Gloves Safety Goggles/Face Shield Laboratory Coat Respirator (if handling powder or in poor ventilation)

Phase 2: Handling & Decontamination

Don PPE in Correct Order

A4

Handle Chlorthenoxazine
in Designated Area

\ 4

Decontaminate Work Area

Doff PPE in Correct Order

Phase 3: Waste Disposal

Segregate Contaminated PPE
into Hazardous Waste

Y

Dispose of Chemical Waste
per Institutional Protocol

\ 4

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Selection and Disposal Workflow for Chlorthenoxazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorthenoxazine]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-chlorthenoxazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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